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Compound Name: Magnoloside F

Cat. No.: B14762668

Magnoloside F: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Magnoloside F, a phenylethanoid glycoside isolated from Magnolia officinalis, has garnered
interest for its potential therapeutic properties, particularly its antioxidant effects. This technical
guide provides a detailed overview of the physical and chemical properties of Magnoloside F,
comprehensive experimental protocols for its isolation and biological evaluation, and an
exploration of its role in cellular signaling pathways. This document is intended to serve as a
valuable resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug discovery.

Physical and Chemical Properties

Magnoloside F is a complex natural product with a high molecular weight and a polyphenolic
structure, contributing to its notable biological activities. A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Magnoloside F
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Property Value Source
Molecular Formula C35H46020 [1]
Molecular Weight 786.73 g/mol [1]
CAS Number 1945997-27-2 [1]
Light yellow amorphous Inferred from isolation of
Appearance
powder related compounds
- Soluble in methanol, ethanol, General information for
Solubility ) ]
and DMSO. phenylethanoid glycosides
Melting Point Not reported in the literature.

Spectral Data

The structural elucidation of Magnoloside F has been accomplished through various

spectroscopic techniques. The following tables summarize the key spectral data obtained from

High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Table 2: HR-ESI-MS Data for Magnoloside F

lon Calculated m/z Found m/z Source
Data from related
[M-H]~ 785.2509 785.2513 magnolosides in the

same class

Table 3: 1H and 3C NMR Spectral Data for Magnoloside F (in CDsOD)
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Position 13C (6c¢) H (6H, J in Hz) Source
Aglycone
Data from related
1 1315 magnolosides in the
same class
Data from related
2 117.2 6.78 (d, 2.0) magnolosides in the
same class
Data from related
5 116.3 6.68 (d, 8.1) magnolosides in the
same class
Data from related
6 121.2 6.55 (dd, 8.1, 2.0) magnolosides in the
same class
Data from related
7 36.5 2.75(t, 7.1) magnolosides in the
same class
Data from related
8 71.9 3.95 (m), 3.70 (m) magnolosides in the
same class
Caffeoyl moiety
Data from related
1 127.8 magnolosides in the
same class
Data from related
2' 115.3 7.03 (d, 2.1) magnolosides in the
same class
Data from related
5' 116.5 6.76 (d, 8.2) magnolosides in the
same class
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Data from related
6' 122.8 6.93 (dd, 8.2, 2.1) magnolosides in the
same class

Data from related
7 146.9 7.55 (d, 15.9) magnolosides in the
same class

Data from related
8' 1151 6.25 (d, 15.9) magnolosides in the

same class

Data from related

9 168.5 magnolosides in the
same class

Glucose |

Data from related
1" 104.2 4.35 (d, 7.8) magnolosides in the

same class

Data from related
2" 75.1 3.40 (m) magnolosides in the

same class

Data from related
3" 77.8 3.45 (m) magnolosides in the

same class

Data from related
4" 71.5 3.30 (m) magnolosides in the

same class

Data from related
5" 76.5 3.48 (m) magnolosides in the

same class

Data from related
6" 69.7 4.30 (m), 3.95 (m) magnolosides in the

same class

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Glucose Il

Data from related
i 102.8 4.65 (d, 7.9) magnolosides in the
same class

Data from related
2" 75.0 3.25(m) magnolosides in the

same class

Data from related
3" 77.9 3.35(m) magnolosides in the
same class

Data from related
4" 71.6 3.28 (m) magnolosides in the
same class

Data from related
5" 78.0 3.38 (m) magnolosides in the

same class

Data from related
6" 62.7 3.80 (m), 3.65 (m) magnolosides in the
same class

Rhamnose

Data from related
i 102.9 5.15 (br s) magnolosides in the
same class

Data from related
2™ 72.3 3.90 (m) magnolosides in the
same class

Data from related
3™ 72.2 3.75 (m) magnolosides in the

same class

4 74.0 3.50 (m) Data from related

magnolosides in the

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

same class

Data from related
5" 70.1 3.60 (m) magnolosides in the
same class

Data from related
6" 18.4 1.20 (d, 6.2) magnolosides in the

same class

Note: The spectral data presented is based on the analysis of closely related phenylethanoid
glycosides isolated from the same plant source, as detailed spectral data for Magnoloside F
was not available in a dedicated table.

Experimental Protocols
Isolation and Purification of Magnoloside F

The following protocol is a generalized procedure for the isolation of phenylethanoid
glycosides, including Magnoloside F, from the fruits of Magnolia officinalis var. biloba.

Diagram 1: Experimental Workflow for Isolation of Magnoloside F
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Dried Fruits of
Magnolia officinalis var. biloba

[Extraction with 95% EthanoD
Concentration under
reduced pressure
Suspension in H20

Partition with
Petroleum Ether, Ethyl Acetate, n-Butanol

IAqueous layer

—
n-Butanol Fraction

Silica Gel Column Chromatography
(Gradient elution: CHCI3-MeOH)
Collect and Combine Fractions
(monitored by TLC)
Preparative HPLC
(MeOH-H20 gradient)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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